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Compound of Interest

Compound Name: O-Butyl-I-homoserine

Cat. No.: B097113

Preface: Information regarding the specific compound O-Butyl-l-homoserine is not readily
available in scientific literature and chemical databases. This guide will instead provide a
comprehensive overview of the closely related and extensively studied compound, N-Butyryl-L-
homoserine lactone (also known as C4-HSL). This molecule is a key player in bacterial
communication and represents a subject of significant interest to researchers in microbiology,
drug development, and biochemistry.

This technical guide is designed for researchers, scientists, and drug development
professionals, providing detailed information on the chemical properties, experimental
protocols, and biological role of N-Butyryl-L-homoserine lactone.

Chemical and Physical Properties

N-Butyryl-L-homoserine lactone is a small, diffusible signaling molecule involved in quorum
sensing, a process of cell-to-cell communication in bacteria that orchestrates gene expression
based on population density.[1][2][3]
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Property Value Reference
CAS Number 67605-85-0 [21[4]
Molecular Formula C8H13NO3 [2][4]
Molecular Weight 171.2 g/mol [2]

N-[(3S)-2-oxooxolan-3-
IUPAC Name , [4]
yl]butanamide

C4-HSL, N-Butanoyl-L-
Synonyms _ [1]
homoserine lactone

Appearance Crystalline solid

N DMF: 30 mg/ml, DMSO: 30
Solubility . [2]
mg/ml, PBS (pH 7.2): 10 mg/ml|

A deuterated version, N-butyryl-L-Homoserine lactone-d5, is also available for use as an
internal standard in quantification studies by GC- or LC-MS.[5]

Biological Role and Signaling Pathway

N-Butyryl-L-homoserine lactone is a key signaling molecule in the quorum-sensing system of
various Gram-negative bacteria, most notably Pseudomonas aeruginosa.[2] Quorum sensing
allows bacteria to coordinate the expression of specific genes, including those for virulence
factors and biofilm formation, in response to cell population density.[6][7]

In P. aeruginosa, there are two primary quorum-sensing systems, the las and the rhl systems.
[7] N-Butyryl-L-homoserine lactone is the signaling molecule for the rhl system.[7] The
synthesis of C4-HSL is carried out by the enzyme Rhll.[7][8][9] As the bacterial population
grows, the concentration of C4-HSL increases. Once a threshold concentration is reached, C4-
HSL binds to and activates the transcriptional regulator RhIR.[6][7] This complex then binds to
specific DNA sequences, known as lux boxes, to regulate the transcription of target genes.[7]
This regulation controls the expression of virulence factors and is crucial for biofilm formation.

[6]7]

Quorum sensing signaling pathway involving N-Butyryl-L-homoserine lactone.
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Experimental Protocols
Synthesis of N-Butyryl-L-homoserine lactone

The enzymatic synthesis of N-Butyryl-L-homoserine lactone can be performed using the
purified Rhll protein.[8][9]

Materials:

Purified Rhll protein

Butyryl-acyl carrier protein (Butyryl-ACP)

S-adenosylmethionine (SAM)

Reaction buffer (e.g., Tris-HCI buffer, pH 7.8-8.0)

Protocol:

Combine Butyryl-ACP and SAM in the reaction buffer.
« Initiate the reaction by adding the purified Rhll enzyme.

 Incubate the reaction mixture at a controlled temperature (activity is observed up to ~60°C,
with optimal activity around 50°C).[9]

e The reaction progress can be monitored by techniques such as HPLC or mass spectrometry
to detect the formation of C4-HSL.

e The product can be purified using standard chromatographic techniques.

It has been noted that Rhll shows the highest activity with butyryl-ACP and SAM as substrates.
[9]

Spectroscopic Analysis

Vibrational spectroscopy, such as Fourier-transform infrared (FTIR) spectroscopy, can be used
to characterize N-Butyryl-L-homoserine lactone.[10]
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Protocol for FTIR Analysis:

o A sample of C4-HSL can be prepared as a solid in a KBr tablet or dissolved in a suitable
solvent like CCl4.[11]

e Record the IR absorption spectrum at room temperature using an FTIR spectrophotometer.

e The resulting spectral bands can be assigned with the support of quantum chemical
calculations to identify key vibrational features of the molecule.[10][11]

Applications in Research and Drug Development

N-Butyryl-L-homoserine lactone is a valuable tool for studying bacterial communication and
pathogenesis. Understanding its role in quorum sensing has implications for the development
of anti-virulence therapies that disrupt this signaling pathway.[8] Additionally, it has been
explored as a cleavable linker in the synthesis of antibody-drug conjugates (ADCs).[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lactone (C4-HSL)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097113#0-butyl-I-homoserine-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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